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Introduction
Myelin Basic Protein (MBP) is a major protein component of the myelin sheath in the central

nervous system (CNS), crucial for its structure and stability.[1] In the context of autoimmune

diseases, specific fragments of MBP can be recognized by the immune system, triggering an

inflammatory response. The N-terminal acetylated peptide fragment, Ac1-9, is a primary

immunodominant epitope in the murine model of multiple sclerosis (MS), known as

Experimental Autoimmune Encephalomyelitis (EAE).[2][3] This peptide, when presented by the

class II Major Histocompatibility Complex (MHC) molecule I-Au, activates pathogenic T cells,

initiating a cascade of events leading to demyelination and neuroinflammation.[4][5]

Understanding the precise structure, sequence, and interactions of Ac1-9 is fundamental for

developing targeted therapeutics for MS and other autoimmune disorders.[6][7] This guide

provides a detailed technical overview of the Ac1-9 peptide, its structural characteristics, and

the experimental protocols used for its study.

Sequence and Physicochemical Properties
The native Ac1-9 peptide corresponds to the first nine amino acids of the N-terminus of murine

MBP, with an acetylated N-terminus. A widely studied analog, Ac1-9(4Y), incorporates a
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substitution of Lysine (K) for Tyrosine (Y) at position 4. This single amino acid change

dramatically increases the peptide's binding affinity for the MHC molecule, creating a

"superagonist" ligand that is invaluable for immunological studies.[8]

Property Native MBP Ac1-9
MBP Ac1-9(4Y)
Analog

Reference(s)

Sequence

Ac-Ala-Ser-Gln-Lys-

Arg-Pro-Ser-Gln-Arg-

NH2

Ac-Ala-Ser-Gln-Tyr-

Arg-Pro-Ser-Gln-Arg-

NH2

[8][9]

One-Letter Code
Ac-ASQKRPSQR-

NH2

Ac-ASQYRPSQR-

NH2
[8][9]

Modification
N-terminal Acetylation,

C-terminal Amidation

N-terminal Acetylation,

C-terminal Amidation
[8][9]

Molecular Weight ~1132.25 g/mol ~1133.22 g/mol [8]

Key Binding Residue
Lysine at position 4

(Lys4)

Tyrosine at position 4

(Tyr4)
[3][9]

MHC Binding Affinity Low / Unstable
High (>1,000-fold

increase over native)
[3][8]

Biological Activity

Induces T cell immune

response in the EAE

model

Potent activator of

specific T cell

receptors

[2][4]

Structural Characteristics: The Ac1-9/I-Au Complex
X-ray crystallography and molecular modeling studies have revealed that the binding of Ac1-9

to the I-Au MHC molecule is unconventional.[3][9] Unlike typical peptide-MHC interactions

where the peptide spans the full length of the binding cleft, Ac1-9 occupies only the C-terminal

portion of the groove.[9]

The key anchor residue for the native peptide is Lysine at position 4 (P4), which inserts into the

P6 pocket of the I-Au molecule.[3][9] This interaction is unusual because the P6 pocket is

predominantly hydrophobic, making the burial of a charged lysine sidechain energetically
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unfavorable and contributing to the complex's instability.[3] The N-terminal region of the MHC

peptide-binding cleft remains unoccupied.[9] This unique binding mode is thought to be a

reason why T cells autoreactive to this self-peptide may escape central tolerance.[8]
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MHC Class II (I-Au) Cleft
P1 P2 P3 P4 P5 P6 P7 P8 P9

P6 Pocket
(Hydrophobic)

Ac-Ala (1) Ser (2) Gln (3) Lys (4) Arg (5) Pro (6) Ser (7) Gln (8) Arg (9)

Key Anchor
Interaction

Binding of Ac1-9 peptide within the I-Au MHC cleft.
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Antigen Presenting Cell (APC)

CD4+ T Cell

MHC-II + Ac1-9

TCR

Signal 1
(Antigen Recognition)

CD80/CD86

CD28

Signal 2
(Co-stimulation)

Signal Transduction
(e.g., NF-κB, AP-1)

T-Cell Proliferation &
Cytokine Production

(IL-17, IFN-γ)

Leads to

Simplified signaling pathway of T-cell activation by MBP Ac1-9.
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1. Solid-Phase
Peptide Synthesis (SPPS)

2. Cleavage from Resin
& Deprotection

Crude Peptide

3. Purification
(RP-HPLC)

4. Lyophilization

5. Quality Control
(Mass Spec, Analytical HPLC)

Pure Ac1-9 Peptide

General experimental workflow for Ac1-9 peptide production.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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